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Compound of Interest

Compound Name: Selenium-82

Cat. No.: B081159 Get Quote

Essential Safety and Handling Guide for Selenium-
82
This guide provides crucial safety and logistical information for the handling and disposal of

Selenium-82 (Se-82), tailored for researchers, scientists, and drug development professionals.

The following procedural guidance is designed to ensure safe laboratory practices and mitigate

risks associated with the handling of this material.

Selenium-82 is a naturally occurring stable isotope of selenium.[1][2][3] While it undergoes

double beta decay, its half-life is extraordinarily long (on the order of 10^19 years), and for all

practical purposes, it is considered non-radioactive and stable.[3] Therefore, the primary

hazards associated with Selenium-82 are related to its chemical toxicity, which is comparable

to that of other selenium compounds. The focus of these procedures is on mitigating chemical

exposure.

Occupational Exposure and Quantitative Data
Safe handling of selenium compounds requires adherence to established exposure limits. All

quantitative data related to occupational safety for selenium are summarized below.
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Parameter Value Reference

OSHA Permissible Exposure

Limit (PEL)
0.2 mg/m³ [4]

ACGIH Threshold Limit Value

(TLV)
0.2 mg/m³ [4]

Regulated Soluble Selenium in

Waste
> 1 mg/L [5]

Disposal Treatment

Requirement
Reduce to < 5.7 mg/L [5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following PPE is mandatory when handling Selenium-82 in any form (e.g., powder, solution).

Eye and Face Protection:

Safety Glasses: Must be worn at all times in areas where chemicals are handled. They

should be equipped with side shields to protect against flying particles.[6][7]

Chemical Splash Goggles: Required when there is a risk of splashes or when working with

solutions containing Selenium-82.[6][7]

Face Shield: Should be worn in addition to goggles during procedures with a high risk of

splashing.[7]

Skin and Body Protection:

Lab Coat: A full-length lab coat must be worn, kept closed, with sleeves rolled down to

protect against accidental skin contact.[8]

Chemically Resistant Gloves: Disposable nitrile or latex gloves are generally suitable.[8]

Gloves should be inspected before use and changed frequently, especially if

contamination is suspected.[8] Contaminated gloves should be disposed of properly and

not reused.[9]
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Protective Clothing: Long pants and closed-toe shoes are mandatory in any laboratory

setting where hazardous materials are handled.[6]

Respiratory Protection:

Work with Selenium-82, particularly in powder form, should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize inhalation of

dust or fumes.[4][10]

If engineering controls are insufficient to maintain exposure below the occupational limits,

an approved respirator must be used.[4]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a standardized protocol is essential for minimizing exposure and ensuring safety.

1. Preparation and Pre-Handling:

Designate a specific area for handling Selenium-82.
Ensure a chemical fume hood is available and functioning correctly.
Gather all necessary materials and PPE before beginning work.
Review the Safety Data Sheet (SDS) for Selenium-82 or the specific selenium compound
being used.[11]
Ensure an emergency eyewash station and safety shower are accessible.[9]

2. Handling Selenium-82:

Always wear the appropriate PPE as detailed above.
Handle solid forms of Selenium-82 carefully to avoid creating dust.[4] All manipulations of
powders should occur within a fume hood.
For solutions, use appropriate secondary containment to prevent spills.
Avoid direct contact with skin and eyes.[4][10]
Never pipette by mouth.[8]
Keep containers tightly closed when not in use and store in a cool, dry, well-ventilated area
away from incompatible materials like oxidizers and halogens.[4][11]

3. Post-Handling and Decontamination:
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Thoroughly wash hands and any exposed skin with soap and water after handling is
complete and before leaving the laboratory.[4]
Decontaminate the work surface and any equipment used.
Properly dispose of all contaminated PPE and waste materials according to the disposal
plan.

Disposal Plan
Selenium waste is regulated and must be disposed of correctly to prevent environmental

contamination.

Waste Segregation: Do not mix selenium waste with other waste streams.[12] All waste

containing Selenium-82 should be collected in a designated, clearly labeled, and sealed

container.

Waste Treatment: Due to its toxicity, selenium waste may require chemical treatment before

disposal.[5] A common method involves reducing the selenium compound to its less mobile

elemental form.[13]

Regulatory Compliance: Soluble selenium is regulated when present at concentrations

greater than 1 mg/L.[5] Disposal often requires treatment to reduce the concentration below

5.7 mg/L.[5]

Contact Environmental Health and Safety (EHS): Always consult with your institution's EHS

office for specific procedures on hazardous waste disposal.[14] They will provide guidance

on proper labeling, storage, and collection of the waste.

Emergency Procedures
In the event of an accidental release or exposure, immediate action is critical.

Inhalation: If dust or fumes are inhaled, immediately move the affected person to fresh air. If

breathing is difficult, provide oxygen and seek immediate medical attention.[11]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with soap and water.
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Ingestion: If swallowed, rinse the mouth with water and call a poison control center or doctor

immediately.[11]

Spill Cleanup:

For small spills of solid material, carefully scoop or vacuum the material into a labeled

container for disposal. Use a vacuum system equipped with a HEPA filter.[4] Avoid

creating dust.

Ventilate the area of the spill.

Wear appropriate PPE, including respiratory protection, during cleanup.[4]

Prevent the spilled material from entering drains.[4]

Workflow for Safe Handling of Selenium-82
The following diagram outlines the key steps and decision points for the safe handling of

Selenium-82 from receipt to disposal.

Caption: Workflow for the safe handling of Selenium-82 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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